
Pyridine-4-boronic Acid: A Comprehensive
Safety and Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridine-4-boronic acid

Cat. No.: B027302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for pyridine-4-boronic
acid (CAS No. 1692-15-5). The information is compiled from various Safety Data Sheets (SDS)

to ensure a comprehensive understanding of the compound's properties, hazards, and

handling procedures. This document is intended to be a crucial resource for laboratory

personnel and anyone involved in the handling and use of this compound in research and

development.

Chemical and Physical Properties
Pyridine-4-boronic acid is a white to off-white crystalline solid.[1] It is soluble in water and

polar organic solvents.[1] A summary of its key physical and chemical properties is presented

below.
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Property Value Reference

Molecular Formula C₅H₆BNO₂ [2][3]

Molecular Weight 122.92 g/mol [3]

Appearance
White to off-white solid/light

orange granular powder
[1][4]

Melting Point >300 °C [4][5]

Boiling Point 308.8 ± 34.0 °C (Predicted) [4]

pKa 7.59 ± 0.10 (Predicted) [1]

Log Pow (n-octanol/water) 0.416 [4]

Storage Temperature 0-6°C or -20°C [1][5]

Hazard Identification and Classification
Pyridine-4-boronic acid is considered a hazardous substance. The GHS classifications

indicate that it can cause skin and eye irritation and may cause respiratory irritation.[3][6] It is

also classified as harmful if swallowed.[3][7]

Hazard Classification GHS Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single

Exposure), Respiratory Tract Irritation
Category 3

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][6]
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H319: Causes serious eye irritation.[3][6]

H335: May cause respiratory irritation.[3][6]

Toxicological Information
Detailed quantitative toxicological data for pyridine-4-boronic acid is largely unavailable in the

reviewed safety data sheets. The following table summarizes the available information.

Toxicity Endpoint Result Reference

Acute Toxicity No data available [4]

Skin Corrosion/Irritation No data available [4]

Serious Eye Damage/Eye

Irritation
No data available [4]

Respiratory or Skin

Sensitisation
No data available [4]

Germ Cell Mutagenicity No data available [4]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

[4]

Reproductive Toxicity No data available [4]

Specific Target Organ Toxicity -

Single Exposure
No data available [4]

Specific Target Organ Toxicity -

Repeated Exposure
No data available [4]

Aspiration Hazard No data available [4]
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Experimental Protocols: General Methodologies for
Safety Assessment
While specific experimental protocols for pyridine-4-boronic acid were not provided in the

SDS, the following are general methodologies used to determine key safety parameters:

Acute Oral Toxicity (LD50): This is typically determined using methods like the OECD Test

Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute

Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure). These studies

involve administering the substance to animals (usually rats) and observing mortality and

clinical signs over a set period.

Skin Irritation: The potential for skin irritation is generally assessed using the OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion). This involves applying the substance to

the skin of an animal (typically a rabbit) and observing for signs of erythema and edema.

Eye Irritation: The OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the standard

method for determining eye irritation potential. The substance is instilled into the eye of an

animal (usually a rabbit), and the eyes are examined for corneal opacity, iritis, and

conjunctivitis.

Flash Point: The flash point can be determined using various methods, such as the

Cleveland Open Cup (COC) method (ASTM D92) or the Pensky-Martens Closed Cup

method (ASTM D93), depending on the physical state and expected flash point of the

substance.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of pyridine-4-boronic acid.

Handling:

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.[2]
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Use only in a well-ventilated area.[2][7]

Wash hands thoroughly after handling.[7]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[2][7]

Storage:

Store in a cool, dry, and well-ventilated place.[6][8]

Keep the container tightly closed.[2][7]

Store locked up.[2][7]

Incompatible materials include acids and strong bases.[7]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[2][4][7]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation occurs.

[2][4][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[2][7]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[2][4][7]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Use personal protective equipment.[2]

Avoid dust formation.[2]

Ensure adequate ventilation.[2]

Sweep up and shovel the material.[4]

Keep in suitable, closed containers for disposal.[2][4]
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Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2]

Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4][7]

Specific Hazards: Hazardous combustion products include nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and oxides of boron.[7] Fine dust dispersed in air

may ignite.[7]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2][4][7]

Logical Workflow for Spill Management
The following diagram illustrates a logical workflow for handling a spill of pyridine-4-boronic
acid in a laboratory setting.
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Pyridine-4-Boronic Acid Spill Response Workflow

Initial Response

Cleanup Procedure

Decontamination and Disposal

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess Spill Size and Hazard

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Proceed with Cleanup

Contain Spill with Inert Material

Carefully Sweep or Scoop Up Material

Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Restock Spill Kit

Document Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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